Cas no 426-64-2 (Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI))
426-64-2 structure
Product Name:Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI)
CAS No:426-64-2
MF:C18H20F14O4
MW:566.326655387878
CID:324857
PubChem ID:57349933
Update Time:2025-04-19
Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI)
- 4-HYDROXYPYRIDINE
- DTXSID60897554
- NS00111180
- 1,10-bis-(heptafluorobutyryloxy)-decane
- Decane-1,10-diyl bis(heptafluorobutanoate)
- 426-64-2
-
- Inchi: 1S/C18H20F14O4/c19-13(20,15(23,24)17(27,28)29)11(33)35-9-7-5-3-1-2-4-6-8-10-36-12(34)14(21,22)16(25,26)18(30,31)32/h1-10H2
- InChI Key: AVVCGEANSDZGAS-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(F)F)(C(=O)OCCCCCCCCCCOC(C(C(C(F)(F)F)(F)F)(F)F)=O)F
Computed Properties
- Exact Mass: 566.1138034g/mol
- Monoisotopic Mass: 566.1138034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 36
- Rotatable Bond Count: 17
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Melting Point: 150-151 °C(lit.)
- Boiling Point: 230-235 °C12 mm Hg(lit.)
Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
426-64-2 (Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI)) Related Products
- 336-59-4(Heptafluorobutyric Anhydride)
- 356-24-1(Methyl heptafluorobutyrate)
- 424-40-8(Diethyl hexafluoroglutarate)
- 56554-52-0(methyl perfluorododecanoate)
- 356-27-4(Ethyl Perfluorobutyrate)
- 51502-45-5(Methyl Perfluorononanoate)
- 1559-07-5(n-Butyl Heptafluorobutyrate)
- 376-27-2(Methyl perfluorooctanoate)
- 376-68-1(hexafluorooxane-2,6-dione)
- 3107-98-0(dimethyl octafluoroadipate)
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